![molecular formula C16H16N2O3S B2559354 1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine CAS No. 327043-76-5](/img/structure/B2559354.png)
1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine
Description
1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine, also known as NPC 15669, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thioester derivatives and is known to exhibit a variety of biochemical and physiological effects. In
Scientific Research Applications
Antitubercular Activity
1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine: belongs to the class of 5-phenyl-furan-2-carboxylic acids. Researchers have identified it as a potential antitubercular agent, targeting iron acquisition in mycobacterial species, particularly Mycobacterium tuberculosis (Mtb) . Tuberculosis remains a significant global health challenge, and novel therapeutic options are crucial. This compound’s ability to interfere with iron metabolism in Mtb makes it a promising candidate for combating this infectious disease.
Synthesis of Derivatives
Beyond its direct application, 1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine serves as a precursor for synthesizing other compounds. For instance, it can be used in the synthesis of 2-[(3-methylquinoxalin-2-yl)oxy]-N’-[(1E)-methyleneacetohydrazide], a quinoxaline-incorporated Schiff base . Such derivatives may exhibit distinct properties and applications.
Antibacterial Agents
Researchers have explored the antibacterial activity of novel furan derivatives. By modifying the furan scaffold, they have designed compounds with potential antibacterial properties. Although specific studies on 1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine are limited, its structural features suggest it could contribute to this field .
Structural Characterization
Researchers have characterized 1-[5-(4-Nitrophenyl)furan-2-carbothioyl]piperidine using techniques such as 1H NMR, 13C NMR, HRMS, and single-crystal X-ray diffraction (SC-XRD) . Understanding its molecular structure aids in predicting its behavior and potential applications.
properties
IUPAC Name |
[5-(4-nitrophenyl)furan-2-yl]-piperidin-1-ylmethanethione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c19-18(20)13-6-4-12(5-7-13)14-8-9-15(21-14)16(22)17-10-2-1-3-11-17/h4-9H,1-3,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVTZGVLYRYULBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(4-Nitrophenyl)furan-2-yl)(piperidin-1-yl)methanethione | |
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